Cas no 660825-19-4 (4-(6-(Methoxycarbonyl)naphthalen-2-yl)benzoic acid)
660825-19-4 structure
Product Name:4-(6-(Methoxycarbonyl)naphthalen-2-yl)benzoic acid
CAS No:660825-19-4
MF:C19H14O4
MW:306.312065601349
CID:963220
PubChem ID:53426334
Update Time:2025-04-19
4-(6-(Methoxycarbonyl)naphthalen-2-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(6-(Methoxycarbonyl)naphthalen-2-yl)benzoic acid
- 4-(6-methoxycarbonylnaphthalen-2-yl)benzoic acid
- 4-[6-(Methoxycarbonyl)naphthalen-2-yl]benzoic acid
- G63799
- YSZC1526
- starbld0019132
- DTXSID90699189
- 660825-19-4
- MFCD30551751
- BS-53683
- 1801414-77-6
-
- Inchi: 1S/C19H14O4/c1-23-19(22)17-9-8-15-10-14(6-7-16(15)11-17)12-2-4-13(5-3-12)18(20)21/h2-11H,1H3,(H,20,21)
- InChI Key: ROTDONXXFNXVNZ-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC2=CC(=CC=C2C=1)C1C=CC(C(=O)O)=CC=1)=O
Computed Properties
- Exact Mass: 306.08900
- Monoisotopic Mass: 306.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 439
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 63.60000
- LogP: 3.99160
4-(6-(Methoxycarbonyl)naphthalen-2-yl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1240571-100mg |
6-(4-Carboxyphenyl)-2-naphthoic acid |
660825-19-4 | 98% | 100mg |
¥ȷƊŌ | 2023-07-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1240571-250mg |
6-(4-Carboxyphenyl)-2-naphthoic acid |
660825-19-4 | 98% | 250mg |
¥ǨƥŌƊ | 2023-07-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1240571-1g |
6-(4-Carboxyphenyl)-2-naphthoic acid |
660825-19-4 | 98% | 1g |
¥ŌƥŤȍ | 2023-07-25 | |
| 1PlusChem | 1P006KN1-100mg |
4-(6-(METHOXYCARBONYL)NAPHTHALEN-2-YL)BENZOIC ACID |
660825-19-4 | 98% | 100mg |
$117.00 | 2024-04-22 | |
| 1PlusChem | 1P006KN1-250mg |
4-(6-(METHOXYCARBONYL)NAPHTHALEN-2-YL)BENZOIC ACID |
660825-19-4 | 98% | 250mg |
$184.00 | 2024-04-22 | |
| 1PlusChem | 1P006KN1-1g |
4-(6-(METHOXYCARBONYL)NAPHTHALEN-2-YL)BENZOIC ACID |
660825-19-4 | 98% | 1g |
$475.00 | 2024-04-22 | |
| SHANG HAI KAI SHU HUA XUE Technology Co., Ltd. | ML2146200-500mg |
4-(6-(Methoxycarbonyl)naphthalen-2-yl)benzoic acid |
660825-19-4 | 95% | 500mg |
¥1900 | 2023-11-08 | |
| abcr | AB595008-250mg |
4-(6-(Methoxycarbonyl)naphthalen-2-yl)benzoic acid; . |
660825-19-4 | 250mg |
€362.10 | 2025-04-17 | ||
| abcr | AB595008-1g |
4-(6-(Methoxycarbonyl)naphthalen-2-yl)benzoic acid; . |
660825-19-4 | 1g |
€867.40 | 2025-04-17 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | X193072A-250mg |
4-(6-(Methoxycarbonyl)naphthalen-2-yl)benzoic acid |
660825-19-4 | 0.98 | 250mg |
¥1598.4 | 2024-07-24 |
4-(6-(Methoxycarbonyl)naphthalen-2-yl)benzoic acid Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
660825-19-4 (4-(6-(Methoxycarbonyl)naphthalen-2-yl)benzoic acid) Related Products
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